1-Benzyl-4-phenylpiperidine-4-carboxamide
Cat. No. B3387536
Key on ui cas rn:
84176-76-1
M. Wt: 294.4 g/mol
InChI Key: LTUVVZKXVNALKM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[N:8]1[CH2:9][CH2:10][C:11]([c:14]2[cH:15][cH:16][cH:17][cH:18][cH:19]2)([C:20]#[N:21])[CH2:12][CH2:13]1.[CH3:30][c:31]1[cH:32][cH:33][cH:34][cH:35][cH:36]1.[CH3:37][C:38](=[O:39])[OH:40].[Na+:23].[OH-:22].[OH2:29].[S:24]([OH:25])(=[O:26])(=[O:27])[OH:28]>>[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[N:8]1[CH2:9][CH2:10][C:11]([c:14]2[cH:15][cH:16][cH:17][cH:18][cH:19]2)([C:20]([NH2:21])=[O:25])[CH2:12][CH2:13]1
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Inputs
Step One
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
N#CC1(c2ccccc2)CCN(Cc2ccccc2)CC1
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
Cc1ccccc1
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
CC(=O)O
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Na+]
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
[OH-]
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=S(=O)(O)O
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC(=O)C1(c2ccccc2)CCN(Cc2ccccc2)CC1
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Source
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Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
